Cas no 425378-71-8 ([1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro-)

• Product Name: [1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro-
• CAS No: 425378-71-8
• MF: C₁₃H₇BrFN
• MW: 276.10378575325
• CID: 326779
• PubChem ID: 11460058
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro-
• 2-(5-bromo-2-fluorophenyl)benzonitrile
• 5'-BROMO-2'-FLUOROBIPHENYL-2-CARBONITRILE
• 5-BROMO-2-FLUOROBIPHENYL-2-CARBONITRILE
• DTXSID30466630
• SCHEMBL2648329
• 425378-71-8
• ACAUOIRLAOQTOD-UHFFFAOYSA-N

• MDL： MFCD08235003
• Inchi： 1S/C13H7BrFN/c14-10-5-6-13(15)12(7-10)11-4-2-1-3-9(11)8-16/h1-7H
• InChI Key： ACAUOIRLAOQTOD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C=CC=CC=1C#N)F

Computed Properties

• Exact Mass: 274.97500
• Monoisotopic Mass: 274.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.12688